molecular formula C23H15F2N3 B6509248 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline CAS No. 901020-84-6

7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline

Cat. No. B6509248
CAS RN: 901020-84-6
M. Wt: 371.4 g/mol
InChI Key: MAWUEKULTUELNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline” is a fluorinated quinoline . Quinolines are nitrogen-containing heterocyclic aromatic compounds that are widespread in nature . They have been used traditionally in various medicinal agents due to their broad range of biological activities . Incorporation of a fluorine atom into azaaromatics is known to enhance the biological activity of fluorinated compounds .


Synthesis Analysis

A variety of synthetic methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations have been considered for the synthesis of fluorinated quinolines . Novel approaches to functionalization of polyfluorinated quinolines, including nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds are discussed .

Scientific Research Applications

Anticancer Properties

Studies have identified fluorinated quinolines as promising candidates for cancer therapy. Our compound has demonstrated inhibitory effects on specific cancer-related pathways. Researchers investigate its impact on cell proliferation, apoptosis, and metastasis. Notably, 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline derivatives have shown activity against c-Met kinase, a target relevant in cancer treatment .

Other Potential Fields

Beyond the mentioned applications, ongoing research explores additional areas. These include photophysics, photovoltaics, and supramolecular chemistry. The unique properties of fluorinated quinolines continue to inspire innovative studies.

properties

IUPAC Name

7,8-difluoro-3-(4-methylphenyl)-1-phenylpyrazolo[4,3-c]quinoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H15F2N3/c1-14-7-9-15(10-8-14)22-18-13-26-21-12-20(25)19(24)11-17(21)23(18)28(27-22)16-5-3-2-4-6-16/h2-13H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MAWUEKULTUELNY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NN(C3=C2C=NC4=CC(=C(C=C43)F)F)C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H15F2N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.